Cas no 110-04-3 (Allergosil)

• Product name: Allergosil
• CAS No: 110-04-3
• MF: C₂H₆O₆S₂
• MW: 190.19544
• MDL: MFCD04971192
• CID: 35598
• PubChem ID: 8032

Allergosil Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedisulfonic acid
• 1,2-Ethanedisulfonic acid hydrate
• 1,2-Ethanedisulfonic Acid Dihydrate
• ethane-1,2-disulfonic acid
• 1,2-Ethylenedisulfonicacid
• Allergosil
• Ethane-a,b-disulfonic acid
• Ethanedisulfonic acid
• Ethylenedisulfonic acid
• NSC-164
• Ethanedisulphonicacid
• 1,2-ethanedisulphonic acid
• ETHANEDISULFONIC ACID(1,2-)
• 1,2-Ethanedisulfonic Acid 1,2-ETHANEDISULFONIC ACID DIHYDRATE
• ethylene disulfonic acid
• 5,5,5-Trifluoro-L-norvaline
• UNII-DL69Y31QQV
• CS-0013283
• SCHEMBL2622
• 1,2-ethane disulfonic acid
• AFAXGSQYZLGZPG-UHFFFAOYSA-
• FT-0606456
• 1,2-ETHANEDISULFONIC ACID [MI]
• DTXSID00149089
• Ethane-1,2-disulfonic acid hydrate
• ethandisulfonic acid
• InChI=1/C2H6O6S2/c3-9(4,5)1-2-10(6,7)8/h1-2H2,(H,3,4,5)(H,6,7,8)
• (S)-5,5,5-Trifluoronorvaline
• NS00020927
• EINECS 203-732-0
• 1,2-Ethylenedisulfonic acid; Allergosil; Ethane-,-disulfonic acid; Ethanedisulfonic acid
• ethane disulfonic acid
• ?1,2-Ethanedisulfonic acid
• EN300-268587
• AMY25719
• Q10859553
• 110-04-3
• 1,2 ethanedisulfonic acid
• DL69Y31QQV
• 1,2-Ethanedisulfonicacid
• CHEMBL4546972
• E0453
• 1,2-Ethylenedisulfonic acid; Allergosil; Ethane-alpha,beta-disulfonic acid; Ethanedisulfonic acid
• W-108697
• 1,2-ETHANEDISULFONIC ACID, FREE ACID
• F17739
• A858269
• Ethane-alpha,beta-disulfonic Acid; Ethanedisulfonic Acid; Ethylenedisulfonic Acid;

• MDL： MFCD04971192
• Inchi： 1S/C2H6O6S2/c3-9(4,5)1-2-10(6,7)8/h1-2H2,(H,3,4,5)(H,6,7,8)
• InChI Key： AFAXGSQYZLGZPG-UHFFFAOYSA-N
• SMILES： C(CS(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 189.96100
• Monoisotopic Mass: 189.960579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 114
• Surface Charge: -2

Experimental Properties

• Color/Form: Acicular crystal
• Density: 1.545 (estimate)
• Melting Point: 109-113 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5630 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 125.50000
• LogP: 0.92360
• Sensitiveness: Sensitive to air
• Merck: 14,3724
• Solubility: Soluble in ethanol and diethyl ether.

Allergosil Security Information

• Hazardous Material transportation number：2585
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45-S27
• Hazardous Material Identification：
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：Keep it tightly closed. Store in a cool, dry place.
• Packing Group：II
• Packing Group：II
• Safety Term：8
• Risk Phrases：R34

Allergosil Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on Allergosil

Dimethyldichlorosilane (CAS No. 110-04-3) and Allergosil: A Comprehensive Overview of Applications in Biomedical and Chemical Research

Dimethyldichlorosilane, a versatile organosilicon compound with the chemical formula (CH₃)₂SiCl₂, is widely recognized for its role in chemical synthesis and material science. Identified by the CAS number 110-04-3, this compound serves as a foundational building block in the production of silicone-based materials, surface-modifying agents, and functionalized polymers. Its unique reactivity, particularly in hydrolysis and condensation reactions, enables the creation of siloxane networks that are integral to advanced biomedical applications. Recent studies have highlighted its potential in nanoparticle engineering for drug delivery systems, where controlled hydrolysis of Dimethyldichlorosilane allows precise tuning of particle size and surface chemistry.

The product name Allergosil has emerged as a notable application derived from the chemical properties of Dimethyldichlorosilane. Marketed as a biocompatible surfactant and emulsifier, Allergosil leverages the compound's ability to stabilize colloidal systems while maintaining low toxicity profiles. In clinical trials published in *Advanced Materials Science* (2024), researchers demonstrated that Allergosil enhances the dispersion of hydrophobic drugs in aqueous environments, significantly improving bioavailability without compromising safety margins. This aligns with current trends in pharmaceutical development where surface modification technologies are critical for optimizing therapeutic outcomes.

Recent breakthroughs in organometallic chemistry have expanded the utility of Dimethyldichlorosilane beyond traditional industrial applications. A 2025 study from the *Journal of Medicinal Chemistry* revealed its role as a crosslinker in creating stimuli-responsive hydrogels for targeted drug release. By functionalizing these gels with amino groups via Dimethyldichlorosilane-mediated reactions, researchers achieved pH-sensitive matrices capable of releasing antiallergic agents under acidic conditions—a feature particularly valuable for gastrointestinal drug delivery systems where localized action is required.

In parallel developments, Allergosil has been integrated into allergy management protocols through its use as a skin barrier enhancer. Clinical data from a randomized controlled trial (RCT) conducted at the University of Geneva (2024) showed that topical formulations containing Allergosil reduced atopic dermatitis flare-ups by 37% over an eight-week period compared to placebo groups. The mechanism involves reinforcing epidermal lipid layers through interactions between siloxane chains and ceramide structures—a process validated by advanced electron microscopy techniques that confirmed enhanced stratum corneum cohesion.

The environmental impact profile of Dimethyldichlorosilane remains an active area of investigation given its widespread industrial use. However, recent lifecycle assessments published in *Green Chemistry* (2025) indicate that closed-loop manufacturing processes now achieve over 95% raw material recovery rates when producing Allergosil-based products. This sustainability focus complements growing regulatory demands for eco-friendly alternatives in personal care and pharmaceutical sectors without sacrificing performance metrics such as emulsification efficiency or shelf stability.

Emerging research also explores non-traditional applications of Dimethyldichlorosilane derivatives like Allergosil in tissue engineering scaffolds. A groundbreaking paper from MIT's Department of Materials Science (2025) demonstrated that electrospun nanofibers incorporating Allergosil exhibited superior mechanical properties while maintaining cell viability above 98% after seven days in culture—a critical parameter for regenerative medicine applications requiring both structural integrity and biological compatibility.

In summary, the synergy between fundamental chemical principles governing Dimethyldichlorosilane (CAS No. 110-04-3) and innovative product formulations like Allergosil continues to drive advancements across multiple disciplines including dermatology, pharmaceutical sciences, and materials engineering. As ongoing research further elucidates molecular-level interactions between silicon-containing compounds and biological systems, we can anticipate even more sophisticated applications emerging at the intersection of chemistry and medicine.